[4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone

• IUPAC Name: [4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C28H17Cl2FN2O/c29-21-12-15-23(24(30)16-21)28-32-25(17-4-2-1-3-5-17)26(33-28)18-6-8-19(9-7-18)27(34)20-10-13-22(31)14-11-20/h1-16H,(H,32,33)
• InChI Key: NTXRWPOZHNSSOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(NC(=N2)C3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)C(=O)C5=CC=C(C=C5)F
• Molecular Formula: C28H17Cl2FN2O
• Molecular Weight: 487.3 g/mol

Description

[4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone is a complex organic compound that features a unique structure combining imidazole and phenyl groups with dichlorophenyl and fluorophenyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone typically involves multi-step organic reactions One common approach is the condensation of 2,4-dichlorobenzaldehyde with benzylamine to form an intermediate, which is then cyclized with phenylglyoxal to yield the imidazole ring

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to enhance reaction efficiency and yield, as well as the implementation of purification techniques such as recrystallization and chromatography to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

[4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: Halogen substitution reactions can occur, particularly at the dichlorophenyl and fluorophenyl groups, using nucleophiles like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in tert-butanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, [4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone is used as a building block for the synthesis of more complex molecules

Biology and Medicine

In the field of biology and medicine, this compound has shown promise as a potential therapeutic agent. Its imidazole ring is known for its biological activity, and modifications of this compound could lead to the development of new drugs targeting specific enzymes or receptors.

Industry

Industrially, this compound can be used in the development of advanced materials, such as polymers and coatings, due to its stability and unique chemical properties.

Mechanism of Action

The mechanism of action of [4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions, influencing enzymatic activity, while the phenyl groups can interact with hydrophobic pockets in proteins, affecting their function. The dichlorophenyl and fluorophenyl groups can enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichloroaniline: An aniline derivative with two chlorine atoms, used in the production of dyes and herbicides.

4-(Trifluoromethyl)pyridine: A pyridine derivative used in the synthesis of metal-organic frameworks and methiodide salts.

Uniqueness

[4-[2-(2,4-dichlorophenyl)-4-phenyl-1H-imidazol-5-yl]phenyl]-(4-fluorophenyl)methanone is unique due to its combination of imidazole and phenyl groups with dichlorophenyl and fluorophenyl substituents